Cas no 918441-51-7 (2-(4-Bromophenyl)ethyl pentanoate)
918441-51-7 structure
Product Name:2-(4-Bromophenyl)ethyl pentanoate
CAS No:918441-51-7
MF:C13H17BrO2
MW:285.176883459091
CID:775718
Update Time:2023-08-03
2-(4-Bromophenyl)ethyl pentanoate Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2-(4-bromophenyl)ethyl ester
- 2-(4-bromophenyl)ethyl pentanoate
- 2-(4-Bromophenyl)ethyl pentanoate
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- Inchi: 1S/C13H17BrO2/c1-2-3-4-13(15)16-10-9-11-5-7-12(14)8-6-11/h5-8H,2-4,9-10H2,1H3
- InChI Key: AGCPOQFGVRVDNG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCOC(CCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 198
- Topological Polar Surface Area: 26.3
2-(4-Bromophenyl)ethyl pentanoate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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